Cas no 92015-51-5 (Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-)

Bicyclo[2.1.1]hexane-5-carboxylic acid, 1,6,6-trimethyl- is a rigid, polycyclic carboxylic acid derivative characterized by its unique bicyclic framework. The strained structure imparts steric constraints and enhanced stability, making it valuable in synthetic chemistry and material science applications. The presence of three methyl groups at the 1,6,6-positions further modifies its reactivity and solubility properties, offering tailored functionalization opportunities. This compound is particularly useful as a building block for complex molecular architectures, including pharmaceuticals and specialty polymers, where its conformational rigidity can influence stereochemical outcomes. Its distinct structural features also make it a candidate for studying strain-release reactions and cycloaddition processes.
Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl- structure
92015-51-5 structure
Product Name:Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-
CAS No:92015-51-5
MF:C10H16O2
MW:168.232843399048
CID:817125
PubChem ID:274477
Update Time:2025-06-08

Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-
    • 4,5,5-trimethylbicyclo[2.1.1]hexane-6-carboxylic acid
    • 92015-51-5
    • Bicyclo[2.1.1]hexane-5-carboxylic acid, 1,6,6-trimethyl-
    • FYOAMBSBKRDLQN-UHFFFAOYSA-N
    • AKOS004121042
    • 1,6,6-Trimethylbicyclo[2.1.1]hexane-5-carboxylic acid #
    • NSC120533
    • 1,6,6-Trimethylbicyclo[2.1.1]hexane-5-carboxylic acid
    • NSC-120533
    • EN300-7563204
    • DTXSID70298093
    • Inchi: 1S/C10H16O2/c1-9(2)6-4-5-10(9,3)7(6)8(11)12/h6-7H,4-5H2,1-3H3,(H,11,12)
    • InChI Key: FYOAMBSBKRDLQN-UHFFFAOYSA-N
    • SMILES: OC(C1C2CCC1(C)C2(C)C)=O

Computed Properties

  • Exact Mass: 168.11500
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.14330

Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl- Pricemore >>

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